Cas no 78137-46-9 (1,2,3-Hexanetriol,2-ethyl-)
1,2,3-Hexanetriol,2-ethyl- structure
Product Name:1,2,3-Hexanetriol,2-ethyl-
CAS No:78137-46-9
MF:C8H18O3
MW:162.226723194122
CID:564822
PubChem ID:3018754
Update Time:2025-04-19
1,2,3-Hexanetriol,2-ethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,2,3-Hexanetriol,2-ethyl-
- 2-Ethylhexane-1,2,3-triol
- SCHEMBL11221165
- NS00058541
- EINECS 278-848-8
- DTXSID40999383
- 78137-46-9
-
- Inchi: 1S/C8H18O3/c1-3-5-7(10)8(11,4-2)6-9/h7,9-11H,3-6H2,1-2H3
- InChI Key: REWWIIBUGWWCGY-UHFFFAOYSA-N
- SMILES: OC(CO)(CC)C(CCC)O
Computed Properties
- Exact Mass: 162.126
- Monoisotopic Mass: 162.126
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 106
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 60.7Ų
Experimental Properties
- Density: 1.056
- Boiling Point: 311.4°C at 760 mmHg
- Flash Point: 150.7°C
- Refractive Index: 1.48
1,2,3-Hexanetriol,2-ethyl- Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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